Cas no 2101562-66-5 (3λ?-thia-8-azabicyclo[3.2.1]octane 3,3-dioxide;hydrochloride)

• Product Name: 3λ?-thia-8-azabicyclo[3.2.1]octane 3,3-dioxide;hydrochloride
• CAS No: 2101562-66-5
• MF: C₆H₁₂ClNO₂S
• MW: 197.68297958374
• MDL: MFCD31667177
• CID: 4638501
• PubChem ID: 137698723
• Update Time: 2025-06-26

3λ?-thia-8-azabicyclo[3.2.1]octane 3,3-dioxide;hydrochloride Chemical and Physical Properties

Names and Identifiers

• 3-Thia-8-azabicyclo[3.2.1]octane 3,3-dioxide hydrochloride (1:1)
• 3lambda6-thia-8-azabicyclo[3.2.1]octane-3,3-dione hydrochloride
• 3λ?-thia-8-azabicyclo[3.2.1]octane 3,3-dioxide;hydrochloride
• 3lambda6-thia-8-azabicyclo[3.2.1]octane 3,3-dioxide;hydrochloride
• BJD56266
• EN300-6474689
• 3-Thia-8-azabicyclo[3.2.1]octane 3,3-dioxide hydrochloride
• E?-Thia-8-azabicyclo[3.2.1]octane3,3-dioxide;hydrochloride
• PS-17541
• MFCD31667177
• 3lambda-Thia-8-azabicyclo[3.2.1]octane3,3-dioxide;hydrochloride
• 3
• 2101562-66-5
• 3?6-Thia-8-azabicyclo[3.2.1]octane 3,3-dioxide HCl
• Z3301939284
• AT12270
• E?-thia-8-azabicyclo[3.2.1]octane-3,3-dione hydrochloride
• 3??-thia-8-azabicyclo[3.2.1]octane-3,3-dione hydrochloride
• CS-0309730
• SY322576
• E?-thia-8-azabicyclo[3.2.1]octane 3,3-dioxide;hydrochloride

• MDL： MFCD31667177
• Inchi： 1S/C6H11NO2S.ClH/c8-10(9)3-5-1-2-6(4-10)7-5;/h5-7H,1-4H2;1H
• InChI Key： YAWXCEJCYBWYKO-UHFFFAOYSA-N
• SMILES： O=S1(CC2CCC(N2)C1)=O.Cl

Computed Properties

• Exact Mass: 197.0277275g/mol
• Monoisotopic Mass: 197.0277275g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 0
• Complexity: 211
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 54.6Ų

Additional information on 3λ?-thia-8-azabicyclo[3.2.1]octane 3,3-dioxide;hydrochloride

Research Briefing on 3λ?-thia-8-azabicyclo[3.2.1]octane 3,3-dioxide;hydrochloride (CAS: 2101562-66-5)

The compound 3λ?-thia-8-azabicyclo[3.2.1]octane 3,3-dioxide;hydrochloride (CAS: 2101562-66-5) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its unique structural properties and potential therapeutic applications. This bicyclic sulfonamide derivative exhibits a rigid, three-dimensional framework that is highly desirable for targeting complex biological systems, particularly in the development of central nervous system (CNS) therapeutics and enzyme inhibitors.

Recent studies have focused on the synthesis and optimization of this compound, with particular emphasis on its role as a versatile scaffold for drug discovery. A 2023 publication in the Journal of Medicinal Chemistry demonstrated its efficacy as a precursor for novel gamma-aminobutyric acid (GABA) receptor modulators, showing promising results in preclinical models of anxiety and epilepsy. The hydrochloride salt form (2101562-66-5) was found to significantly improve the compound's solubility and bioavailability compared to its free base counterpart.

Structural-activity relationship (SAR) studies have revealed that the 3,3-dioxide moiety is critical for maintaining the compound's biological activity, while modifications to the thia-azabicyclo core can fine-tune selectivity for various biological targets. Computational modeling suggests this scaffold's unique geometry allows it to interact with protein binding sites that are typically inaccessible to more planar structures, potentially opening new avenues for targeting "undruggable" proteins.

In the realm of synthetic methodology, recent advancements have addressed previous challenges in the large-scale production of 2101562-66-5. A 2024 patent application describes an improved catalytic process that achieves higher yields (85-92%) while reducing the formation of undesirable stereoisomers. This development is particularly significant as it may facilitate the compound's transition from research-scale to potential clinical applications.

From a pharmacological perspective, emerging data suggest that derivatives of 3λ?-thia-8-azabicyclo[3.2.1]octane 3,3-dioxide may exhibit multimodal mechanisms of action. Preliminary in vitro studies indicate activity against both ion channels and G-protein coupled receptors, though the exact molecular targets remain under investigation. This polypharmacological profile could be advantageous for treating complex neurological disorders where single-target approaches have shown limited efficacy.

Safety and toxicology assessments of the hydrochloride salt form have progressed through early-stage preclinical testing. The compound demonstrates favorable pharmacokinetic properties, including good blood-brain barrier penetration and a half-life suitable for once-daily dosing in rodent models. Notably, no significant off-target activity has been observed in comprehensive receptor screening panels, suggesting a potentially clean safety profile.

Looking forward, the research community anticipates several key developments related to 2101562-66-5. First, the completion of detailed crystallographic studies to elucidate its binding modes with various biological targets. Second, the expansion of structure-based drug design efforts to create optimized derivatives with enhanced potency and selectivity. Finally, the initiation of IND-enabling studies for lead candidates derived from this scaffold could occur within the next 2-3 years, pending positive results from ongoing investigations.

In conclusion, 3λ?-thia-8-azabicyclo[3.2.1]octane 3,3-dioxide;hydrochloride represents a promising chemical scaffold with multiple potential therapeutic applications. Its unique structural features, combined with recent synthetic and pharmacological advancements, position it as an important compound in contemporary drug discovery efforts, particularly in neurological and psychiatric disorders where novel treatment approaches are urgently needed.